68-23-5

Norethynodrel

In Stock

• CAS RN:
• 68-23-5

• Formula:
• C20H26O2

• InChI:
• InChI=1S/C20H26O2/c1-3-20(22)11-9-18-17-6-4-13-12-14(21)5-7-15(13)16(17)8-10-19(18,20)2/h1,16-18,22H,4-12H2,2H3/t16?,17?,18?,19-,20-/m0/s1

• InChIKey:
• ICTXHFFSOAJUMG-SLHNCBLASA-N

• Norethynodrel is a synthetic progestin. In vivo, norethynodrel (10 mg/animal per day) reduces fetal implantation and induces fetal resorption in mated female rats. Formulations containing norethynodrel have been used as oral contraceptives.
  Norethynodrel is an oxo steroid.
  A synthetic progestational hormone with actions and uses similar to those of PROGESTERONE. It has been used in the treatment of functional uterine bleeding and ENDOMETRIOSIS. As a contraceptive (CONTRACEPTIVE AGENTS), it has usually been administered in combination with MESTRANOL.
  A synthetic progestational hormone with actions and uses similar to those of PROGESTERONE. It has been used in the treatment of functional uterine bleeding and endometriosis. As a contraceptive, it has usually been administered in combination with MESTRANOL.
  

6,7-Diethoxy-1-(4-methoxy-3-propan-2-ylphenyl)-1,2,3,4-tetrahydroisoquinoline

Usually In Stock

• CAS RN:
• 5068-23-5

• Formula:
• C23H31NO3

• InChI:
• InChI=1S/C23H31NO3/c1-6-26-21-13-16-10-11-24-23(19(16)14-22(21)27-7-2)17-8-9-20(25-5)18(12-17)15(3)4/h8-9,12-15,23-24H,6-7,10-11H2,1-5H3

• InChIKey:
• NNCDEYPNUJDOQD-UHFFFAOYSA-N

• 6,7-Diethoxy-1-(4-methoxy-3-propan-2-ylphenyl)-1,2,3,4-tetrahydroisoquinoline is a useful research compound. Its molecular formula is C23H31NO3 and its molecular weight is 369.5 g/mol. The purity is usually 95%.

Diethyl acetoxymalonate

In Stock

• CAS RN:
• 5468-23-5

• Formula:
• C9H14O6

• InChI:
• InChI=1S/C9H14O6/c1-4-13-8(11)7(15-6(3)10)9(12)14-5-2/h7H,4-5H2,1-3H3

• InChIKey:
• XZFLUEMBCUUTKI-UHFFFAOYSA-N

• Diethyl acetoxymalonate is a useful research compound. Its molecular formula is C9H14O6 and its molecular weight is 218.2 g/mol. The purity is usually 95%.

2-Methoxy-3-(triphenylsilyl)naphthalene

• CAS RN:
• 18768-23-5

• Formula:
• C29H24OSi

• InChI:
• InChI=1S/C29H24OSi/c1-30-28-21-23-13-11-12-14-24(23)22-29(28)31(25-15-5-2-6-16-25,26-17-7-3-8-18-26)27-19-9-4-10-20-27/h2-22H,1H3

• InChIKey:
• IVHYVSVYOGOELZ-UHFFFAOYSA-N

• 2-Methoxy-3-(triphenylsilyl)naphthalene is a useful research compound. Its molecular formula is C29H24OSi and its molecular weight is 416.6 g/mol. The purity is usually 95%.

Benzene, (ethenylselenonyl)-

Usually In Stock

• CAS RN:
• 89268-23-5

• Formula:
• C8H8O2Se

• InChI:
• InChI=1S/C8H8O2Se/c1-2-11(9,10)8-6-4-3-5-7-8/h2-7H,1H2

• InChIKey:
• TZESLDPIOZQLPU-UHFFFAOYSA-N

• Benzene, (ethenylselenonyl)- is a useful research compound. Its molecular formula is C8H8O2Se and its molecular weight is 215.12 g/mol. The purity is usually 95%.

trans-Carane

• CAS RN:
• 18968-23-5

• Formula:
• C14H16O4

• trans-Carane is a natural product found in Mentha canadensis with data available.

2-Benzoimidazol-1-yl-phenylamine

Usually In Stock

• CAS RN:
• 26268-23-5

• Formula:
• C13H11N3

• InChI:
• InChI=1S/C13H11N3/c14-10-5-1-3-7-12(10)16-9-15-11-6-2-4-8-13(11)16/h1-9H,14H2

• InChIKey:
• VVRSJOPEQZUTBU-UHFFFAOYSA-N

• 2-Benzoimidazol-1-yl-phenylamine is a useful research compound. Its molecular formula is C13H11N3 and its molecular weight is 209.25 g/mol. The purity is usually 95%.

Octyl 3-(3-(2H-benzo[d][1,2,3]triazol-2-yl)-5-(tert-butyl)-4-hydroxyphenyl)propanoate

Usually In Stock

• CAS RN:
• 84268-23-5

• Formula:
• C27H37N3O3

• InChI:
• InChI=1S/C27H37N3O3/c1-5-6-7-8-9-12-17-33-25(31)16-15-20-18-21(27(2,3)4)26(32)24(19-20)30-28-22-13-10-11-14-23(22)29-30/h10-11,13-14,18-19,32H,5-9,12,15-17H2,1-4H3

• InChIKey:
• XQAABEDPVQWFPN-UHFFFAOYSA-N

• Octyl 3-(3-(2H-benzo[d][1,2,3]triazol-2-yl)-5-(tert-butyl)-4-hydroxyphenyl)propanoate is a useful research compound. Its molecular formula is C27H37N3O3 and its molecular weight is 451.6 g/mol. The purity is usually 95%.

3-amino-N-(2-bromo-4-methylphenyl)-6-(4-methoxyphenyl)thieno[2,3-b]pyridine-2-carboxamide

• CAS RN:
• 445268-23-5

• Formula:
• C22H18BrN3O2S

• InChI:
• InChI=1S/C22H18BrN3O2S/c1-12-3-9-18(16(23)11-12)25-21(27)20-19(24)15-8-10-17(26-22(15)29-20)13-4-6-14(28-2)7-5-13/h3-11H,24H2,1-2H3,(H,25,27)

• InChIKey:
• VBCCYPDSHPYQAO-UHFFFAOYSA-N

• 3-amino-N-(2-bromo-4-methylphenyl)-6-(4-methoxyphenyl)thieno[2,3-b]pyridine-2-carboxamide is a useful research compound. Its molecular formula is C22H18BrN3O2S and its molecular weight is 468.4g/mol. The purity is usually 95%.

N-(2-(2,4-dimethylphenyl)-5,5-dioxido-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)benzamide

In Stock

• CAS RN:
• 681268-23-5

• Formula:
• C20H19N3O3S

• InChI:
• InChI=1S/C20H19N3O3S/c1-13-8-9-18(14(2)10-13)23-19(16-11-27(25,26)12-17(16)22-23)21-20(24)15-6-4-3-5-7-15/h3-10H,11-12H2,1-2H3,(H,21,24)

• InChIKey:
• CSSNVLUMBJOZKC-UHFFFAOYSA-N

• N-(2-(2,4-dimethylphenyl)-5,5-dioxido-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)benzamide is a useful research compound. Its molecular formula is C20H19N3O3S and its molecular weight is 381.45. The purity is usually 95%.

2-[(4-amino-5-oxo-1,2,4-triazin-3-yl)sulfanyl]-N-(4-fluorophenyl)acetamide

In Stock

• CAS RN:
• 869068-23-5

• Formula:
• C11H10FN5O2S

• InChI:
• InChI=1S/C11H10FN5O2S/c12-7-1-3-8(4-2-7)15-9(18)6-20-11-16-14-5-10(19)17(11)13/h1-5H,6,13H2,(H,15,18)

• InChIKey:
• ASNPKPKWIRPXRY-UHFFFAOYSA-N

• 2-[(4-amino-5-oxo-1,2,4-triazin-3-yl)sulfanyl]-N-(4-fluorophenyl)acetamide is a useful research compound. Its molecular formula is C11H10FN5O2S and its molecular weight is 295.29. The purity is usually 95%.

4-[[2-[[5-(Benzamidomethyl)-1,3,4-oxadiazol-2-yl]sulfanyl]acetyl]amino]benzamide

In Stock

• CAS RN:
• 903268-23-5

• Formula:
• C19H17N5O4S

• InChI:
• InChI=1S/C19H17N5O4S/c20-17(26)12-6-8-14(9-7-12)22-15(25)11-29-19-24-23-16(28-19)10-21-18(27)13-4-2-1-3-5-13/h1-9H,10-11H2,(H2,20,26)(H,21,27)(H,22,25)

• InChIKey:
• ODQLWHOZEFXGHW-UHFFFAOYSA-N

• 4-[[2-[[5-(Benzamidomethyl)-1,3,4-oxadiazol-2-yl]sulfanyl]acetyl]amino]benzamide is a useful research compound. Its molecular formula is C19H17N5O4S and its molecular weight is 411.44. The purity is usually 95%.

Furo[3,4-b]pyridine-5,7-dione, 3-ethyl-

In Stock

• CAS RN:
• 102268-23-5

• Formula:
• C9H7NO3

• InChI:
• InChI=1S/C9H7NO3/c1-2-5-3-6-7(10-4-5)9(12)13-8(6)11/h3-4H,2H2,1H3

• InChIKey:
• BARJVHBYULOJMR-UHFFFAOYSA-N

• Furo[3,4-b]pyridine-5,7-dione, 3-ethyl- is a useful research compound. Its molecular formula is C9H7NO3 and its molecular weight is 177.16 g/mol. The purity is usually 95%.

6-Chloro-1-(4-iodophenyl)-1-oxohexane

In Stock

• CAS RN:
• 898768-23-5

• Formula:
• C12H14ClIO

• InChI:
• InChI=1S/C12H14ClIO/c13-9-3-1-2-4-12(15)10-5-7-11(14)8-6-10/h5-8H,1-4,9H2

• InChIKey:
• NGDIDVDOBADMBR-UHFFFAOYSA-N

• 6-Chloro-1-(4-iodophenyl)-1-oxohexane is a useful research compound. Its molecular formula is C12H14ClIO and its molecular weight is 336.59 g/mol. The purity is usually 95%.

3-[(Cyanoacetyl)amino]benzoic acid

In Stock

• CAS RN:
• 178168-23-5

• Formula:
• C10H8N2O3

• InChI:
• InChI=1S/C10H8N2O3/c11-5-4-9(13)12-8-3-1-2-7(6-8)10(14)15/h1-3,6H,4H2,(H,12,13)(H,14,15)

• InChIKey:
• WWKXOBNWVCCMHY-UHFFFAOYSA-N

• 3-[(Cyanoacetyl)amino]benzoic acid, also known as 3-[(Cyanoacetyl)amino]benzoic acid, is a useful research compound. Its molecular formula is C10H8N2O3 and its molecular weight is 204.18 g/mol. The purity is usually 95%.

(2,3-Dihydro-[1,4]dioxino[2,3-b]pyridin-6-yl)methanol

In Stock

• CAS RN:
• 615568-23-5

• Formula:
• C8H9NO3

• InChI:
• InChI=1S/C8H9NO3/c10-5-6-1-2-7-8(9-6)12-4-3-11-7/h1-2,10H,3-5H2

• InChIKey:
• QLKMUCAACLOULA-UHFFFAOYSA-N

• (2,3-Dihydro-[1,4]dioxino[2,3-b]pyridin-6-yl)methanol is a useful research compound. Its molecular formula is C8H9NO3 and its molecular weight is 167.16 g/mol. The purity is usually 95%.

2-Chloro-5-(2,5-dichlorobenzoyl)pyridine

In Stock

• CAS RN:
• 1187168-23-5

• Formula:
• C12H6Cl3NO

• InChI:
• InChI=1S/C12H6Cl3NO/c13-8-2-3-10(14)9(5-8)12(17)7-1-4-11(15)16-6-7/h1-6H

• InChIKey:
• FNRBASAKBHRHHQ-UHFFFAOYSA-N

• 2-Chloro-5-(2,5-dichlorobenzoyl)pyridine is a useful research compound. Its molecular formula is C12H6Cl3NO and its molecular weight is 286.5 g/mol. The purity is usually 95%.

3-(2-oxo-2-(3-(3-(thiophen-2-yl)-1,2,4-oxadiazol-5-yl)azetidin-1-yl)ethyl)benzo[d]oxazol-2(3H)-one

In Stock

• CAS RN:
• 1331268-23-5

• Formula:
• C18H14N4O4S

• InChI:
• InChI=1S/C18H14N4O4S/c23-15(10-22-12-4-1-2-5-13(12)25-18(22)24)21-8-11(9-21)17-19-16(20-26-17)14-6-3-7-27-14/h1-7,11H,8-10H2

• InChIKey:
• OZNHNZJTJYFCSJ-UHFFFAOYSA-N

• 3-(2-oxo-2-(3-(3-(thiophen-2-yl)-1,2,4-oxadiazol-5-yl)azetidin-1-yl)ethyl)benzo[d]oxazol-2(3H)-one is a useful research compound. Its molecular formula is C18H14N4O4S and its molecular weight is 382.39. The purity is usually 95%.

4-[(2-Hydroxypropyl)amino]-1lambda6-thiane-1,1-dione hydrochloride

In Stock

• CAS RN:
• 1797268-23-5

• Formula:
• C8H18ClNO3S

• InChI:
• InChI=1S/C8H17NO3S.ClH/c1-7(10)6-9-8-2-4-13(11,12)5-3-8;/h7-10H,2-6H2,1H3;1H

• InChIKey:
• MQTBWABCFQMJIX-UHFFFAOYSA-N

• 4-[(2-Hydroxypropyl)amino]-1lambda6-thiane-1,1-dione hydrochloride is a useful research compound. Its molecular formula is C8H18ClNO3S and its molecular weight is 243.75 g/mol. The purity is usually 95%.

5-Fluoro-6-(trifluoromethyl)pyridin-3-amine

In Stock

• CAS RN:
• 1807168-23-5

• Formula:
• C6H4F4N2

• InChI:
• InChI=1S/C6H4F4N2/c7-4-1-3(11)2-12-5(4)6(8,9)10/h1-2H,11H2

• InChIKey:
• MOHUOMVZWHKBIA-UHFFFAOYSA-N

• 5-Fluoro-6-(trifluoromethyl)pyridin-3-amine is a useful research compound. Its molecular formula is C6H4F4N2 and its molecular weight is 180.106. The purity is usually 95%.

4-(5-(Methylsulfonyl)-1H-tetrazol-1-yl)phenol

Usually In Stock

• CAS RN:
• 2125668-23-5

• Formula:
• C8H8N4O3S

• InChI:
• InChI=1S/C8H8N4O3S/c1-16(14,15)8-9-10-11-12(8)6-2-4-7(13)5-3-6/h2-5,13H,1H3

• InChIKey:
• DWSYCUKCNSVBRA-UHFFFAOYSA-N

• 4-(5-(Methylsulfonyl)-1H-tetrazol-1-yl)phenol is a useful research compound. Its molecular formula is C8H8N4O3S and its molecular weight is 240.24. The purity is usually 95%.

Tert-butyl 3-amino-4-bromothiophene-2-carboxylate

Usually In Stock

• CAS RN:
• 2248268-23-5

• Formula:
• C9H12BrNO2S

• InChI:
• InChI=1S/C9H12BrNO2S/c1-9(2,3)13-8(12)7-6(11)5(10)4-14-7/h4H,11H2,1-3H3

• InChIKey:
• SRLCILBTEUQDRW-UHFFFAOYSA-N

• Tert-butyl 3-amino-4-bromothiophene-2-carboxylate is a useful research compound. Its molecular formula is C9H12BrNO2S and its molecular weight is 278.16. The purity is usually 95%.

Ethyl 1-[2-[methyl(prop-2-enoyl)amino]acetyl]piperidine-2-carboxylate

Usually In Stock

• CAS RN:
• 2361668-23-5

• Formula:
• C14H22N2O4

• InChI:
• InChI=1S/C14H22N2O4/c1-4-12(17)15(3)10-13(18)16-9-7-6-8-11(16)14(19)20-5-2/h4,11H,1,5-10H2,2-3H3

• InChIKey:
• SBPVHEDSJOEGCA-UHFFFAOYSA-N

• Ethyl 1-[2-[methyl(prop-2-enoyl)amino]acetyl]piperidine-2-carboxylate is a useful research compound. Its molecular formula is C14H22N2O4 and its molecular weight is 282.34. The purity is usually 95%.